Cas no 1448259-59-3 (7-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 7-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine
• CAS No: 1448259-59-3
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 5274273
• Update Time: 2026-03-09

7-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine
• 1H-Pyrrolo[2,3-c]pyridine, 7-fluoro-3-methyl-

• Inchi： 1S/C8H7FN2/c1-5-4-11-7-6(5)2-3-10-8(7)9/h2-4,11H,1H3
• InChI Key： WIFIWQRKGAGVEL-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC2C(C)=CNC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 7-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine

7-Fluoro-3-Methyl-1H-Pyrrolo[2,3-c]Pyridine: A Comprehensive Overview

The compound with CAS No. 1448259-59-3, known as 7-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of pyrrolopyridines, which are heterocyclic compounds combining a pyrrole ring fused with a pyridine ring. The presence of a fluorine atom at the 7-position and a methyl group at the 3-position introduces distinct electronic and steric effects, making this compound a promising candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine. Researchers have employed methodologies such as cyclization reactions and multi-component coupling strategies to construct this heterocyclic framework. These methods not only enhance the yield but also provide insights into the regioselectivity and stereochemistry of the molecule. The ability to synthesize this compound in high purity has facilitated its characterization using advanced spectroscopic techniques, including NMR, IR, and mass spectrometry.

The structural uniqueness of 7-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine lies in its fused ring system, which imparts exceptional stability and reactivity. The pyrrole ring contributes aromaticity and electron-donating properties, while the pyridine ring introduces electron-withdrawing effects due to its nitrogen atom. The fluorine substituent at the 7-position further modulates these electronic properties, making the compound highly versatile for applications in drug design. Recent studies have explored its role as a scaffold for developing bioactive molecules targeting various therapeutic areas.

In terms of biological activity, 7-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine has shown potential as a lead compound in anti-inflammatory and anticancer drug discovery. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its efficacy in reducing inflammation-related diseases. Additionally, investigations into its cytotoxicity against cancer cell lines have revealed promising results, highlighting its potential as an anticancer agent.

The methyl group at the 3-position plays a crucial role in modulating the compound's pharmacokinetic properties. Studies have shown that this substitution enhances solubility and bioavailability, making it more suitable for systemic administration. Furthermore, computational modeling techniques have been employed to predict the binding affinity of 7-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine to various drug targets, providing valuable insights into its therapeutic potential.

From an environmental perspective, understanding the degradation pathways of 7-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine is essential for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of metabolizing this compound under different environmental conditions. These studies aim to develop bioremediation strategies to mitigate any potential environmental risks associated with its use.

In conclusion, 7-fluoro-3-methyl-1H-pyrrolo[2,3-c]pyridine represents a significant advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent research findings on its synthesis, biological activity, and environmental impact, underscores its importance as a valuable tool in modern drug discovery and development.